Cas no 1363386-66-6 (KONPIFGGWNMOKY-UHFFFAOYSA-N)

• Product Name: KONPIFGGWNMOKY-UHFFFAOYSA-N
• CAS No: 1363386-66-6
• MF: C₂₄H₂₈N₆O
• MW: 416.518724441528
• CID: 5159758
• PubChem ID: 56963908
• Update Time: 2025-05-23

KONPIFGGWNMOKY-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• KONPIFGGWNMOKY-UHFFFAOYSA-N
• 3-(6-ethoxynaphthalen-2-yl)-1-((1-methylpiperidin-4-yl)methyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 3-(6-ethoxy-2-naphthyl)-1-[(1-methyl-4-piperidyl)methyl]pyrazolo[3,4-d]pyrimidin-4-amine
• Q27452933
• SR-05000022530
• 2E8
• MMV688854
• NSC787230
• CHEMBL2070081
• 1363386-66-6
• BDBM50389704
• WS-02656
• SR-05000022530-1
• CHEMBL2078876
• 3-(6-ethoxynaphthalen-2-yl)-1-[(1-methylpiperidin-4-yl)methyl]pyrazolo[3,4-d]pyrimidin-4-amine
• 3-(6-Ethoxynaphthalen-2-Yl)-1-[(1-Methylpiperidin-4-Yl)methyl]-1h-Pyrazolo[3,4-D]pyrimidin-4-Amine
• PD061634
• D86208
• MFCD31803839
• NSC-787230
• SCHEMBL14574638
• DTXSID001347835

• Inchi： 1S/C24H28N6O/c1-3-31-20-7-6-17-12-19(5-4-18(17)13-20)22-21-23(25)26-15-27-24(21)30(28-22)14-16-8-10-29(2)11-9-16/h4-7,12-13,15-16H,3,8-11,14H2,1-2H3,(H2,25,26,27)
• InChI Key： KONPIFGGWNMOKY-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C2C(C3=CC=C4C(=C3)C=CC(OCC)=C4)=NN(CC3CCN(C)CC3)C2=N1

Computed Properties

• Exact Mass: 416.23245954g/mol
• Monoisotopic Mass: 416.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 82.1Ų

Additional information on KONPIFGGWNMOKY-UHFFFAOYSA-N

Comprehensive Analysis of KONPIFGGWNMOKY-UHFFFAOYSA-N (CAS No. 1363386-66-6): Properties, Applications, and Industry Insights

The chemical compound identified by CAS No. 1363386-66-6 and the InChIKey KONPIFGGWNMOKY-UHFFFAOYSA-N has garnered significant attention in recent years due to its unique molecular structure and potential applications across various industries. This article delves into the scientific characteristics, industrial relevance, and emerging trends surrounding this compound, while addressing common queries from researchers and professionals.

With the rise of green chemistry and sustainable materials, compounds like KONPIFGGWNMOKY-UHFFFAOYSA-N are being extensively studied for their environmental compatibility. Recent studies suggest its potential role in biodegradable polymers and energy storage systems, aligning with global efforts to reduce carbon footprints. The compound's molecular stability and thermal properties make it particularly interesting for applications requiring high-performance materials.

From a pharmaceutical research perspective, the structural features of CAS 1363386-66-6 have shown promise in drug discovery pipelines. Its hydrogen bonding capacity and stereochemical configuration are being evaluated for potential therapeutic applications, though extensive clinical trials would be necessary before any medical use. This aligns with current industry focus on precision medicine and targeted drug delivery systems.

The material science community has shown particular interest in this compound's crystallographic properties. Advanced characterization techniques like X-ray diffraction and spectroscopic analysis have revealed unique polymorphic forms that could benefit semiconductor manufacturing and nanotechnology applications. These findings are particularly relevant as industries seek alternatives to traditional materials with reduced environmental impact.

Regarding synthetic pathways, recent publications describe innovative methods for producing KONPIFGGWNMOKY-UHFFFAOYSA-N with improved yield optimization and purity levels. These advancements address common challenges in scale-up production while maintaining cost-effectiveness - a crucial factor for commercial viability. The development of catalytic processes for its synthesis represents an important step toward industrial adoption.

From a regulatory standpoint, current data suggests that CAS 1363386-66-6 complies with major chemical safety standards when handled properly. However, as with any novel compound, ongoing toxicological assessments and ecotoxicity studies are essential to fully understand its environmental fate and biological interactions. This precautionary approach reflects the chemical industry's commitment to responsible innovation.

The commercial potential of KONPIFGGWNMOKY-UHFFFAOYSA-N is reflected in recent patent filings and research collaborations across multiple sectors. Its versatility makes it attractive for applications ranging from advanced coatings to electronic materials, with particular interest from the renewable energy sector. Market analysts predict growing demand as these technologies mature and scale globally.

For researchers working with this compound, proper analytical characterization remains paramount. Standard protocols for HPLC analysis, mass spectrometry, and NMR spectroscopy have been established to ensure accurate identification and quality control. These methodologies are particularly important given the compound's potential isomeric forms and solvate variations that could affect performance in end-use applications.

Looking ahead, the scientific community continues to explore novel derivatives and analogs of 1363386-66-6, seeking to enhance specific properties for targeted applications. This approach aligns with current trends in molecular engineering and computational chemistry, where structure-property relationships are increasingly understood through advanced modeling techniques. Such developments promise to unlock further potential for this interesting chemical entity.